Cas no 1564850-49-2 (2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one)

• Product Name: 2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one
• CAS No: 1564850-49-2
• MF: C₇H₄F₃NO
• MW: 175.107972145081
• CID: 5824808
• PubChem ID: 112574090
• Update Time: 2025-06-13

2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-1-(5-fluoropyridin-3-yl)ethanone
• 2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one
• EN300-1939346
• 1564850-49-2

• Inchi： 1S/C7H4F3NO/c8-5-1-4(2-11-3-5)6(12)7(9)10/h1-3,7H
• InChI Key： XSBBWYGYHFEWSM-UHFFFAOYSA-N
• SMILES： FC(C(C1C=NC=C(C=1)F)=O)F

Computed Properties

• Exact Mass: 175.02449824g/mol
• Monoisotopic Mass: 175.02449824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 30Ų

Additional information on 2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one

Introduction to 2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one (CAS No. 1564850-49-2)

2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1564850-49-2, represents a novel scaffold with potential applications in the development of bioactive molecules. The structural features of this compound, particularly the presence of fluorine atoms and a pyridine ring, contribute to its unique chemical properties and biological activity. In recent years, there has been a growing interest in fluorinated compounds due to their ability to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

The synthesis of 2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one involves sophisticated organic transformations that highlight the expertise required in modern chemical synthesis. The introduction of fluorine atoms at the 2-position and the pyridine moiety at the 1-position introduces specific electronic and steric effects that are critical for modulating biological interactions. This compound has been studied as a precursor in the development of novel therapeutic agents, particularly in the realm of oncology and anti-inflammatory treatments.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of 2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one with greater precision. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in disease pathways. The fluorine atoms in the molecule enhance its lipophilicity, which is a key factor in drug absorption and distribution within the body. Furthermore, the pyridine ring provides a hydrogen bonding network that can improve binding affinity to biological targets.

In clinical research, 2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one has been investigated for its potential as an intermediate in the synthesis of more complex drug molecules. Its structural versatility allows for further functionalization, making it a valuable building block in medicinal chemistry. Researchers have explored its derivatives as inhibitors of kinases and other enzymes implicated in cancer progression. The fluorinated pyridine core has been shown to improve drug-like properties such as solubility and bioavailability.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. This is attributed to the ability of fluorine to modulate electronic effects, enhance metabolic stability, and influence receptor binding. 2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one exemplifies these principles by incorporating fluorine atoms at strategic positions within its structure. This has led to its exploration as a lead compound in several drug discovery programs.

One of the most compelling aspects of 2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one is its potential in addressing unmet medical needs. The growing burden of chronic diseases has necessitated the development of novel therapeutic strategies. Fluorinated heterocycles like this one offer a promising avenue for creating innovative treatments. By leveraging cutting-edge synthetic methods and computational tools, researchers are paving the way for new drugs that could revolutionize patient care.

The future directions for research on 2,2-difluoro-1-(5-fluoropyridin-3-yl)ethan-1-one include further optimization of its pharmacological properties and exploration of new therapeutic applications. Advances in green chemistry may also influence how this compound is synthesized, ensuring sustainable practices that minimize environmental impact. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in shaping the future of medicine.